2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride

• IUPAC Name: 2-[(2-chloro-5-methoxy-4-prop-2-enoxyphenyl)methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C13H18ClNO3.ClH/c1-3-6-18-13-8-11(14)10(7-12(13)17-2)9-15-4-5-16;/h3,7-8,15-16H,1,4-6,9H2,2H3;1H
• InChI Key: DAVOLZGXZHWANX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNCCO)Cl)OCC=C.Cl
• Molecular Formula: C13H19Cl2NO3
• Molecular Weight: 308.20 g/mol

Description

2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of 2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride is not fully understood. However, it is believed to exert its effects by inhibiting specific enzymes or proteins in the body, which are involved in various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride are diverse and dependent on the specific application. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and improve cognitive function in animal models of Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride for lab experiments is its versatility in various research fields. Additionally, it has a relatively low toxicity profile, making it a safer alternative to other compounds. However, its limited solubility in water can pose a challenge in certain experiments.

Future Directions

There are several future directions for research on 2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride. These include investigating its potential as a therapeutic agent for various diseases, exploring its mechanism of action in greater detail, and improving its solubility to increase its versatility in lab experiments. Additionally, further studies are needed to determine its long-term safety profile and potential side effects.
Conclusion:
In conclusion, 2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride is a promising compound with various potential applications in scientific research. Its versatility, low toxicity profile, and diverse effects make it an attractive option for further investigation. However, more research is needed to fully understand its mechanism of action and potential limitations.

Scientific Research Applications

2-{[4-(allyloxy)-2-chloro-5-methoxybenzyl]amino}ethanol hydrochloride has various applications in scientific research, particularly in the fields of pharmacology and biochemistry. It has been studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, it has been investigated for its antifungal and antibacterial properties.